Cas no 2034563-63-6 (1-(3,4-dimethylphenyl)-5-oxo-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}pyrrolidine-3-carboxamide)

• Product Name: 1-(3,4-dimethylphenyl)-5-oxo-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}pyrrolidine-3-carboxamide
• CAS No: 2034563-63-6
• MF: C₂₀H₂₆N₄O₃
• MW: 370.445444583893
• CID: 6578559
• PubChem ID: 122162774
• Update Time: 2025-10-28

1-(3,4-dimethylphenyl)-5-oxo-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-5-oxo-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}pyrrolidine-3-carboxamide
• 1-(3,4-dimethylphenyl)-5-oxo-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}pyrrolidine-3-carboxamide
• 1-(3,4-dimethylphenyl)-5-oxo-N-[2-(2-pyrazol-1-ylethoxy)ethyl]pyrrolidine-3-carboxamide
• AKOS032469475
• F6573-2681
• 2034563-63-6
• N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C20H26N4O3/c1-15-4-5-18(12-16(15)2)24-14-17(13-19(24)25)20(26)21-7-10-27-11-9-23-8-3-6-22-23/h3-6,8,12,17H,7,9-11,13-14H2,1-2H3,(H,21,26)
• InChI Key： MQNIRARXHNJBDR-UHFFFAOYSA-N
• SMILES： O=C1CC(C(NCCOCCN2C=CC=N2)=O)CN1C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 370.20049070g/mol
• Monoisotopic Mass: 370.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.5Ų

Additional information on 1-(3,4-dimethylphenyl)-5-oxo-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}pyrrolidine-3-carboxamide

Compound CAS No 2034563-63-6: A Comprehensive Overview

The compound with CAS No 2034563-63-6, also known as 1-(3,4-dimethylphenyl)-5-oxo-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}pyrrolidine-3-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. Recent studies have highlighted its role in modulating cellular pathways, making it a subject of interest for researchers worldwide.

The chemical structure of this compound is characterized by a pyrrolidine ring fused with a carbonyl group, which contributes to its stability and reactivity. The presence of a pyrazole moiety introduces additional functional groups that enhance its ability to interact with biological targets. The dimethylphenyl group adds hydrophobicity, which is crucial for its solubility and bioavailability. These structural elements collectively make the compound a versatile candidate for various applications.

Recent research has focused on the pharmacological properties of CAS No 2034563-63-6, particularly its ability to inhibit specific enzymes and receptors. Studies conducted in 2023 have demonstrated its potential as a lead compound in the development of treatments for neurodegenerative diseases. The compound's ability to cross the blood-brain barrier has been a key factor in these findings, making it a promising candidate for central nervous system-related therapies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and reduce environmental impact. The use of green chemistry principles has been emphasized in recent studies, ensuring that the production process aligns with sustainability goals.

In terms of applications, CAS No 2034563-63-6 has shown potential in the development of bioactive materials and drug delivery systems. Its unique chemical properties make it suitable for use in nanotechnology and biotechnology applications. Ongoing research is exploring its use as a building block for creating advanced biomaterials that can enhance drug efficacy and reduce side effects.

Despite its promising attributes, further studies are required to fully understand the compound's long-term effects and mechanism of action. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinically relevant treatments.